Cas no 2034245-68-4 (N-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}pyrazolo[1,5-a]pyridin-5-yl)acetamide)

• Product Name: N-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}pyrazolo[1,5-a]pyridin-5-yl)acetamide
• CAS No: 2034245-68-4
• MF: C₂₀H₁₉F₃N₆O₂
• MW: 432.399073839188
• CID: 5548986
• Update Time: 2025-06-15

N-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}pyrazolo[1,5-a]pyridin-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl]pyrazolo[1,5-a]pyridin-5-yl]acetamide
• N-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}pyrazolo[1,5-a]pyridin-5-yl)acetamide

• Inchi： 1S/C20H19F3N6O2/c1-13(30)26-15-4-5-29-17(10-15)16(12-25-29)19(31)28-8-6-27(7-9-28)18-3-2-14(11-24-18)20(21,22)23/h2-5,10-12H,6-9H2,1H3,(H,26,30)
• InChI Key： YMEHYAQWRBUQMF-UHFFFAOYSA-N
• SMILES： C(NC1C=CN2N=CC(C(N3CCN(C4=NC=C(C(F)(F)F)C=C4)CC3)=O)=C2C=1)(=O)C

Additional information on N-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}pyrazolo[1,5-a]pyridin-5-yl)acetamide

Comprehensive Overview of N-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}pyrazolo[1,5-a]pyridin-5-yl)acetamide (CAS No. 2034245-68-4)

The compound N-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}pyrazolo[1,5-a]pyridin-5-yl)acetamide (CAS No. 2034245-68-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its complex molecular structure featuring a pyrazolo[1,5-a]pyridine core and a trifluoromethylpyridine moiety, this compound is a prime candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of biological pathways, given the prevalence of similar structures in FDA-approved drugs.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their unique physicochemical properties, such as enhanced metabolic stability and membrane permeability. The piperazine linker in N-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}pyrazolo[1,5-a]pyridin-5-yl)acetamide further augments its versatility, making it a valuable scaffold for designing novel therapeutics. This aligns with the growing trend in precision medicine, where researchers seek targeted therapies with minimal off-target effects.

The pyrazolo[1,5-a]pyridine moiety is a privileged structure in drug design, often associated with anti-inflammatory, antiviral, and anticancer activities. Coupled with the acetamide functional group, this compound exhibits a balanced profile of hydrophilicity and lipophilicity, which is critical for oral bioavailability. These attributes make it a subject of intense study in academic and industrial laboratories, particularly in the context of small-molecule drug discovery and structure-activity relationship (SAR) optimization.

From a synthetic chemistry perspective, the preparation of N-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}pyrazolo[1,5-a]pyridin-5-yl)acetamide involves multi-step organic transformations, including amide bond formation and palladium-catalyzed cross-coupling reactions. The presence of the trifluoromethyl group introduces synthetic challenges but also offers opportunities for late-stage functionalization, a strategy highly valued in modern medicinal chemistry. This compound’s synthetic route has been optimized to ensure high yield and purity, meeting the stringent requirements of preclinical studies.

The pharmacological potential of CAS No. 2034245-68-4 is further underscored by its structural similarity to known bioactive molecules. For instance, the piperazine-carbonyl linkage is a common feature in CNS-active drugs, suggesting possible applications in neurology and psychiatry. Additionally, the pyridinyl fragment may confer selectivity toward specific enzyme isoforms, a hot topic in the era of personalized medicine. These characteristics position the compound as a promising lead for treating diseases with high unmet medical needs.

In the context of intellectual property, N-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}pyrazolo[1,5-a]pyridin-5-yl)acetamide represents a valuable asset for pharmaceutical companies. Patent landscapes reveal a growing interest in heterocyclic compounds with trifluoromethyl substitutions, driven by their clinical success in oncology and immunology. This compound’s unique architecture could pave the way for novel patent filings and collaborations, addressing the industry’s need for innovative chemical entities.

Environmental and regulatory considerations are also paramount when evaluating CAS No. 2034245-68-4. The trifluoromethyl group, while beneficial for drug-like properties, requires careful assessment of its environmental persistence. However, current data suggest that this compound adheres to green chemistry principles, with minimal ecotoxicological concerns. This aligns with the global shift toward sustainable drug development, a key focus area for regulatory agencies and stakeholders.

In summary, N-(3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-carbonyl}pyrazolo[1,5-a]pyridin-5-yl)acetamide (CAS No. 2034245-68-4) is a multifaceted compound with immense potential in drug discovery. Its intricate design, combining a pyrazolo[1,5-a]pyridine core with a trifluoromethylpyridinyl-piperazine motif, offers a rich platform for SAR exploration. As the pharmaceutical industry continues to prioritize targeted therapies and small-molecule innovation, this compound stands out as a compelling candidate for further investigation and development.